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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of silicon bronze alloys

for creating high-strength, corrosion-resistant weldments. The following sections detail the

material properties, recommended welding protocols, and key influencing factors to ensure

optimal weld quality for demanding applications.

Introduction to Silicon Bronze for High-Strength
Applications
Silicon bronze is a copper-based alloy renowned for its combination of high strength, excellent

corrosion resistance, and superior weldability.[1] Typically composed of 94-96% copper and

2.5-6% silicon, with smaller additions of manganese, tin, and zinc, these alloys are a versatile

choice for a range of applications, from marine hardware to chemical processing equipment.[2]

The silicon content is crucial as it acts as a deoxidizer when the metal is molten, contributing to

its excellent welding characteristics.[2]
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The weld deposits from silicon bronze alloys exhibit high strength and are particularly well-

suited for joining dissimilar metals, such as steel to copper alloys or cast iron.[1] This makes it

a valuable material in specialized fabrications where a combination of mechanical performance

and environmental resistance is critical.

Material Specifications
Several silicon bronze alloys are available, with UNS C65500 and C656 being common

designations. The chemical composition and mechanical properties of the base metal and the

resulting weldment are critical for achieving high-strength joints.

Chemical Composition of Common Silicon Bronze
Alloys
The following table summarizes the typical chemical composition of common silicon bronze
alloys used in welding applications.

Element UNS C65500 (%)[2]
UNS C656 (Everdur)

(%)

ERCuSi-A Filler

Metal (%)[3]

Copper (Cu) 96.0 Remainder Remainder

Silicon (Si) 3.0 2.8 - 4.0 2.8 - 4.0

Manganese (Mn) 1.0 1.5 (max) 1.5 (max)

Zinc (Zn) - 1.0 (max) 1.0 (max)

Tin (Sn) - 1.0 (max) 1.0 (max)

Iron (Fe) - 0.5 (max) 0.5 (max)

Lead (Pb) - 0.02 (max) 0.02 (max)

Aluminum (Al) - 0.01 (max) 0.01 (max)

Mechanical Properties of Silicon Bronze Weldments
The mechanical properties of silicon bronze weldments are a key consideration for high-

strength applications. The table below provides typical values for as-welded silicon bronze.
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Property Typical Value

Tensile Strength 50,000 psi (345 MPa)[3][4]

Yield Strength 105 - 415 MPa

Elongation in 2" up to 65%[5]

Brinell Hardness 80 - 100[4]

Experimental Protocols for High-Strength Welding
Achieving high-strength weldments with silicon bronze requires careful attention to the welding

procedure. The following protocols outline the recommended steps for Gas Tungsten Arc

Welding (GTAW/TIG) and Gas Metal Arc Welding (GMAW/MIG).

Pre-Welding Preparation Protocol
Material Cleaning: Thoroughly clean the joint area to remove any oils, grease, dirt, or oxides.

Use a stainless steel wire brush dedicated to copper alloys to avoid contamination.

Joint Design: For butt joints in thicker sections, a V-groove or other beveled preparation is

recommended to ensure full penetration.

Filler Metal Selection: Use an appropriate silicon bronze filler metal, such as ERCuSi-A.

Shielding Gas: For both GTAW and GMAW, use 100% Argon as the shielding gas to prevent

oxidation and ensure a clean weld.[6]

Gas Tungsten Arc Welding (GTAW/TIG) Protocol
Equipment Setup:

Welding Machine: Use a DCEN (Direct Current Electrode Negative) or ACHF (Alternating

Current High Frequency) power source.[4]

Tungsten Electrode: A 2% thoriated tungsten (AWS classification EWTh-2) is a common

choice.[4]
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Shielding Gas Flow Rate: Set the argon flow rate to 40-45 cfh.[5]

Welding Parameters:

Amperage: Adjust the amperage based on the material thickness. For thinner materials

(e.g., sheet metal), a lower amperage of 70-120A can be used.[4]

Voltage: Maintain a consistent arc voltage.

Welding Technique:

Maintain a short arc length.

Keep the weld pool small to promote rapid solidification and minimize the risk of hot

cracking.[4]

Use a stringer bead technique with minimal weaving.

For welding on copper, a higher preheat and faster travel speed compared to steel may be

necessary.[4]

Gas Metal Arc Welding (GMAW/MIG) Protocol
Equipment Setup:

Welding Machine: Use a DCEP (Direct Current Electrode Positive) power source.[6]

Drive Rolls: Due to the softness of silicon bronze wire, U-groove drive rolls are

recommended to prevent wire feeding issues.[6]

Gun Liner: A Teflon or other non-metallic liner is advisable.[6]

Shielding Gas Flow Rate: Set the argon flow rate to 45-55 cfh.[5]

Welding Parameters (Spray Transfer):

Wire Diameter: 0.035" (0.9 mm)

Amperage: 100-200 A
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Voltage: 20-26 V

Wire Diameter: 0.045" (1.2 mm)

Amperage: 150-250 A

Voltage: 22-28 V

Welding Technique:

Maintain a consistent travel speed and torch angle (10-15 degrees from vertical).

Keep the interpass temperature below 150°F (65°C) to minimize hot cracking.[4][7]

Use narrow weld passes to reduce contraction stresses.[4]

Post-Weld Inspection
Visual Inspection: Examine the weld for any visible defects such as cracks, porosity, or lack

of fusion.

Non-Destructive Testing (NDT): For critical applications, consider NDT methods like dye

penetrant testing to identify surface-breaking defects.

Mechanical Testing: If required, perform tensile and hardness tests on welded coupons to

verify the mechanical properties of the joint.

Key Factors Influencing Weldment Strength
The final strength and integrity of a silicon bronze weldment are influenced by a combination of

factors. The following diagram illustrates the logical relationship between these factors.
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Caption: Factors influencing silicon bronze weldment properties.

Experimental Workflow for Weldment
Characterization
A systematic workflow is essential for characterizing the properties of high-strength silicon

bronze weldments.
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Caption: Workflow for silicon bronze weldment characterization.

Conclusion
Silicon bronze alloys are an excellent choice for fabricating high-strength, corrosion-resistant

weldments. By adhering to the detailed protocols for material preparation, welding, and post-

weld inspection, researchers and scientists can achieve reliable and repeatable results. The

control of key welding parameters and a thorough understanding of their influence on the final

weld properties are paramount to the successful application of silicon bronze in demanding

environments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.thomasnet.com/articles/metals-metal-products/all-about-silicon-bronze/
https://www.australwright.com.au/technical-data/alloys/copper-brass/copper-alloys-c65500-silicon-bronze/
https://www.brazing.com/products/Brazing_alloys/C656.1.aspx
https://crownalloys.com/wp-content/uploads/2022/01/COPPER-CROWN-SILICON-BRONZE-WITH-New-Warning-White-PWP-added-to-website.pdf
https://www.scribd.com/doc/254002413/Data-Sib
https://www.millerwelds.com/resources/article-library/silicon-bronze-mig-brazing-basics
https://www.washingtonalloy.com/wp-content/uploads/2020/12/silicon-bronze.pdf
https://www.benchchem.com/product/b077416/docs#application-notes-and-protocols-for-high-strength-silicon-bronze-weldments
https://www.benchchem.com/product/b077416/docs#application-notes-and-protocols-for-high-strength-silicon-bronze-weldments
https://www.benchchem.com/product/b077416/docs#application-notes-and-protocols-for-high-strength-silicon-bronze-weldments
https://www.benchchem.com/product/b077416/docs#application-notes-and-protocols-for-high-strength-silicon-bronze-weldments
https://www.benchchem.com/product/b077416?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077416?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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